![molecular formula C9H12ClNO3S B017486 2-Amino-1-[4-(methylsulfonyl)phenyl]-1-ethanone hydrochloride CAS No. 102871-96-5](/img/structure/B17486.png)
2-Amino-1-[4-(methylsulfonyl)phenyl]-1-ethanone hydrochloride
Description
“2-Amino-1-[4-(methylsulfonyl)phenyl]-1-ethanone hydrochloride” is a chemical compound used for proteomics research . It’s also known as “4’-(Methylsulfonyl)acetophenone” and is used as an intermediate in the synthesis of various compounds .
Synthesis Analysis
The synthesis of this compound involves the use of 4’-(Methylsulfonyl)acetophenone, which may be used in the synthesis of 3-(4-Methylsulfonylphenyl)-4-phenyl-2(5H)-furanone .Physical And Chemical Properties Analysis
The compound has a molecular weight of 249.71400. It has a boiling point of 445.4ºC at 760mmHg and a melting point of 300ºC . Other physical and chemical properties are not specified in the search results.Scientific Research Applications
Biological Potential of Indole Derivatives
Indole derivatives, which include compounds like “2-Amino-1-[4-(methylsulfonyl)phenyl]-1-ethanone hydrochloride”, have been found to possess various biological activities . These activities include:
- Antiviral : Some indole derivatives have shown inhibitory activity against influenza A and CoxB3 virus .
- Anti-inflammatory : Certain indole derivatives have shown potential as anti-inflammatory agents .
- Anticancer : Some indole derivatives have been studied for their potential anticancer properties .
- Anti-HIV : Indole derivatives have also been explored for their potential use in anti-HIV treatments .
- Antioxidant : These compounds have been found to possess antioxidant properties .
- Antimicrobial : Indole derivatives have shown antimicrobial activities .
- Antitubercular : Some indole derivatives have been found to be effective against tuberculosis .
- Antidiabetic : These compounds have also been studied for their potential use in treating diabetes .
- Antimalarial : Indole derivatives have shown potential as antimalarial agents .
- Anticholinesterase activities : These compounds have been found to inhibit cholinesterase, an enzyme that breaks down acetylcholine in the brain .
COX Inhibitory Activity
Some indole derivatives, including “2-Amino-1-[4-(methylsulfonyl)phenyl]-1-ethanone hydrochloride”, have shown COX inhibitory activity . This means they can potentially be used in the treatment of conditions like arthritis and other inflammatory diseases.
Potential Use in Bioremediation
While not directly related to “2-Amino-1-[4-(methylsulfonyl)phenyl]-1-ethanone hydrochloride”, some similar compounds have been used in bioremediation . This involves using organisms to neutralize or remove pollutants from a contaminated site.
properties
IUPAC Name |
2-amino-1-(4-methylsulfonylphenyl)ethanone;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3S.ClH/c1-14(12,13)8-4-2-7(3-5-8)9(11)6-10;/h2-5H,6,10H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQZLJYCNKBOYGK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C(=O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50377032 |
Source
|
| Record name | 2-Amino-1-[4-(methanesulfonyl)phenyl]ethan-1-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50377032 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-[4-(methylsulfonyl)phenyl]-1-ethanone hydrochloride | |
CAS RN |
102871-96-5 |
Source
|
| Record name | 2-Amino-1-[4-(methanesulfonyl)phenyl]ethan-1-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50377032 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Amino-1-[4-(methylsulfonyl)phenyl]-1-ethanone hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl N-[(4-nitrophenoxy)carbonyl]-L-valinate](/img/structure/B17418.png)
![2,6-Dimethylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde](/img/structure/B17430.png)
